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Compound of Interest

Compound Name: 2-chloro-N-methyl-5-nitroaniline
CAS No.: 101513-60-4
Cat. No.: B3045026
Get Quote
. J

Executive Summary

2-Chloro-N-methyl-5-nitroaniline is a specialized building block primarily used in the
synthesis of heterocyclic pharmaceutical intermediates and dyes. Unlike its non-methylated
parent (2-chloro-5-nitroaniline), it is not a high-volume commodity. It is classified as a Tier 3
"Make-to-Order" or "Stock-Limited" compound, meaning it is often out of stock at major catalog
houses and requires sourcing from specialized fine chemical suppliers or custom synthesis
labs.

Critical Sourcing Alert: There is a high risk of procurement error due to isomer nomenclature
confusion. Sourcing teams frequently accidentally purchase 5-chloro-N-methyl-2-nitroaniline
(CAS 35966-84-8) or the non-methylated 2-chloro-5-nitroaniline (CAS 6283-25-6).

Chemical Identity & Specifications

To ensure the correct procurement, all Requests for Quote (RFQs) must specify the following
data points to validate the vendor's inventory.
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Parameter

Specification

Notes

Chemical Name

2-Chloro-N-methyl-5-

Target Compound

nitroaniline
CAS Number 101513-60-4 Primary Identifier
Molecular Formula C7H7CIN20:2
Molecular Weight 186.59 g/mol

N-Methyl-2-chloro-5-
Common Synonyms nitroaniline; Benzenamine, 2-

chloro-N-methyl-5-nitro-

Yellow to Orange Crystalline

Appearance
PP Solid

Purity Standard > 95% (NMR/HPLC) Typical commercial grade

The "Isomer Trap" Visualization

The following diagram illustrates the structural differences between the target and its common
"look-alikes" to prevent procurement errors.
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Figure 1: Structural differentiation between the target compound and common procurement
errors.

Supply Chain Landscape
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Primary Suppliers (Verified Listings)

As of Q1 2026, the following suppliers list CAS 101513-60-4. Note that "listed" does not
guarantee "in stock."

Fluorochem (UK): Historically lists this CAS. Good for European distribution.

BLD Pharm (China): Major aggregator for building blocks. Likely holds stock or has rapid
synthesis capability.

Bide Pharm (China): Similar to BLD, often has overlapping inventory.

Arctom: Lists flexible reagent sizes.[1]

Sourcing Strategy: Buy vs. Make

Due to the sporadic availability of this compound, researchers should adopt a dynamic
sourcing strategy.
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Figure 2: Decision matrix for sourcing based on volume and availability.
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Technical Context: Synthesis (The "Make" Option)

If commercial stock is unavailable (lead times > 4 weeks), the compound can be synthesized
in-house. The most reliable route is the monomethylation of 2-chloro-5-nitroaniline.

Synthetic Pathway

Precursor: 2-Chloro-5-nitroaniline (CAS 6283-25-6) — Widely available commodity. Reagents:
Methyl lodide (Mel), Potassium Carbonate (K2COs), DMF or Acetonitrile.

Protocol (Self-Validating System)

» Dissolution: Dissolve 1.0 eq of 2-chloro-5-nitroaniline in anhydrous DMF (0.5 M
concentration).

o Base Addition: Add 1.1 eq of K2COs (anhydrous, finely ground). Stir for 15 min.
o Methylation: Add 1.05 eq of Methyl lodide dropwise at 0°C.
o Control Point: Do not add excess Mel to prevent formation of the dimethyl byproduct.

e Reaction: Allow to warm to Room Temperature (RT) and stir for 12-24h. Monitor via TLC
(Hexane/EtOAc) or LC-MS.

e Workup: Quench with water, extract with Ethyl Acetate.

 Purification: Column chromatography is required to separate the product from unreacted
starting material and trace N,N-dimethyl byproduct.

Why this route? Direct nucleophilic substitution on 2,4-dichloronitrobenzene with methylamine
Is possible but often yields a mixture of regioisomers (substitution at C2 vs C4), making
purification difficult. Methylation of the aniline ensures the regiochemistry is already
established.

Quality Control & Handling
Analytical Verification

Upon receipt or synthesis, verify identity using *H-NMR.
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+ Key Diagnostic Signal: Look for the N-Methyl doublet (coupling with NH) around
2.9-3.0 ppm.

o Absence of Impurities: Ensure no singlet at
~3.0-3.2 ppm (indicates N,N-dimethyl impurity).

Safety & Storage

o Hazards: Likely toxic if swallowed/inhaled (similar to other nitroanilines). Potential skin
sensitizer.

o Storage: Store at 2-8°C, protected from light. Nitroanilines can darken upon oxidation/light
exposure.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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